ethyl 4-[(3,5-dinitro-2-pyridinyl)amino]benzoate

• IUPAC Name: ethyl 4-[(3,5-dinitropyridin-2-yl)amino]benzoate
• InChI: InChI=1S/C14H12N4O6/c1-2-24-14(19)9-3-5-10(6-4-9)16-13-12(18(22)23)7-11(8-15-13)17(20)21/h3-8H,2H2,1H3,(H,15,16)
• InChI Key: FQSBELGQFVOVMI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC2=C(C=C(C=N2)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C14H12N4O6
• Molecular Weight: 332.27 g/mol

Description

Ethyl 4-[(3,5-dinitro-2-pyridinyl)amino]benzoate, commonly known as DNAB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research and development. DNAB is a yellow crystalline powder that is soluble in organic solvents such as ethanol and acetone.

Mechanism of Action

The mechanism of action of DNAB involves the binding of the compound to metal ions through the pyridine nitrogen and carbonyl oxygen atoms. This results in a change in the electronic properties of the compound, leading to the emission of fluorescence.
Biochemical and Physiological Effects
DNAB has been shown to have no significant biochemical or physiological effects on living organisms when used at low concentrations. However, at higher concentrations, the compound may exhibit cytotoxicity and genotoxicity, making it important to handle with care in laboratory experiments.

Advantages and Limitations for Lab Experiments

One of the major advantages of using DNAB in laboratory experiments is its high sensitivity and selectivity towards metal ions. The compound exhibits strong fluorescence emission even in the presence of low concentrations of these ions, making it a valuable tool for studying their behavior in biological systems. However, the compound is highly sensitive to environmental factors such as pH and temperature, which may affect its fluorescence properties.

Future Directions

There are several future directions that could be explored in the development and application of DNAB. These include:
1. Optimization of the synthesis method to improve the yield and purity of the compound.
2. Investigation of the binding properties of DNAB towards other metal ions, such as iron and nickel.
3. Development of new analytical techniques for the detection and quantification of metal ions using DNAB.
4. Exploration of the potential applications of DNAB in the field of nanotechnology, such as the development of fluorescent nanoparticles.
5. Investigation of the cytotoxic and genotoxic effects of DNAB at low concentrations, to determine its safety for use in biological systems.
In conclusion, DNAB is a valuable tool for studying the behavior of metal ions in biological systems. Its high sensitivity and selectivity make it a promising compound for future research and development in a variety of fields. However, it is important to handle DNAB with care due to its potential cytotoxic and genotoxic effects at high concentrations.

Synthesis Methods

DNAB can be synthesized through a multistep process that involves the reaction of 3,5-dinitropyridine-2-amine with ethyl 4-aminobenzoate in the presence of a catalyst such as palladium on carbon. The resulting intermediate is then subjected to a reduction reaction using sodium borohydride to yield DNAB.

Scientific Research Applications

DNAB has been widely used in scientific research as a fluorescent probe for the detection of metal ions such as copper and zinc. The compound exhibits strong fluorescence emission in the presence of these metal ions, making it a valuable tool for studying their distribution and concentration in biological systems.